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A comprehensive guide for researchers, scientists, and drug development professionals on the
distinct properties of the polycyclic alkanes, basketane and adamantane. This guide delves
into their structural differences, comparative stability, and reactivity, supported by available
experimental data.

Basketane and adamantane, both saturated polycyclic hydrocarbons, present fascinating case
studies in the influence of molecular structure on chemical and physical properties. While
adamantane is renowned for its exceptional stability and rigid, strain-free structure, basketane
exhibits significant strain energy, leading to a markedly different reactivity profile. This guide
provides a comparative overview of these two molecules, highlighting their key characteristics
to inform research and development in medicinal chemistry and materials science.

Comparative Physicochemical Properties

The fundamental differences in the structural frameworks of basketane and adamantane give
rise to distinct physicochemical properties. Adamantane's fused cyclohexane rings adopt a
strain-free chair conformation, resulting in a highly stable molecule with a high melting point. In
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contrast, basketane's cage-like structure, containing cyclobutane rings, is highly strained,

which is reflected in its lower melting point and greater reactivity.

Property

Basketane

Adamantane

Molecular Formula

CioH12[1][2][3][4][5]

C1oH16[6]

Molar Mass 132.206 g-mol~2[2][3][4] 136.238 g-mol~2[6]
Pentacyclo[4.4.0.02,>.03,8.0%,"]d _

IUPAC Name Tricyclo[3.3.1.13,7]decane[6]
ecane[1][2]

Melting Point 58-61 °C[1][7] 270 °C (sublimes)[6]

Boiling Point ~185 °C at 760 mmHg[1][7] Sublimes|[6]

Density 1.30 g/cm3[1][7] 1.07 g/cm3 (at 25 °C)[6]

Poorly soluble in water; soluble
Solubility Soluble in organic solvents[1] in nonpolar organic solvents[6]

[8]

Strain Energy

High (exceeding 100 kcal/mol)
[1]

Virtually strain-free[6]

Structural Differences and Resulting Strain

The disparate properties of basketane and adamantane are a direct consequence of their

unique three-dimensional structures. Adamantane's carbon skeleton is a diamondoid,

representing the fundamental repeating unit of the diamond crystal lattice. This arrangement

allows for ideal tetrahedral bond angles, minimizing angle and torsional strain.

Basketane, on the other hand, possesses a more complex, cage-like structure that includes

strained four-membered rings. This deviation from ideal bond angles results in significant ring

strain, making the molecule kinetically reactive and prone to rearrangements to less strained

isomers.
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Structural Comparison of Basketane and Adamantane

Basketane (CioH12) Adamantane (CioHz6)

Properties:
- High Strain Energy
- Prone to Rearrangements
- Lower Melting Point

Properties:
- Strain-Free
- High Stability
- High Melting Point

Pentacyclo[4.4.0.02,5.03,2.0%,”]decane Tricyclo[3.3.1.13,”]decane

Strained Cage

Structural Isomers with Different Connectivity

Strain-Free Cage

Click to download full resolution via product page

Caption: Structural relationship between Basketane and Adamantane.

Comparative Reactivity

The high strain energy of basketane dictates its chemical reactivity, making it susceptible to
reactions that relieve this strain. In contrast, the stability of adamantane means that its
reactions typically require more forcing conditions and often proceed via radical or
carbocationic intermediates at the bridgehead positions.

Hydrogenolysis

A key difference in their reactivity is observed under hydrogenation conditions. Basketane

undergoes selective hydrogenolysis of its strained C-C bonds. For instance, in the presence of

a palladium on carbon (Pd/C) catalyst, basketane can be converted to the less strained
isomer, twistane.[1] Adamantane, being largely unreactive to such conditions, does not
undergo similar skeletal rearrangements.

Metal-Catalyzed Rearrangements
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Basketane is prone to valence isomerization catalyzed by transition metals. For example,
silver(l) ions can catalyze the rearrangement of basketane to snoutane.[2][5] This reactivity
highlights the utility of basketane as a precursor for the synthesis of other complex polycyclic
systems. Adamantane does not typically undergo such rearrangements due to its inherent
stability.

Functionalization

Functionalization of adamantane often targets its tertiary (bridgehead) C-H bonds, which are
more reactive towards radical and electrophilic substitution.[9][10][11] For example,
adamantane can be readily brominated at the bridgehead positions.[6] The reactivity of
basketane, while also allowing for functionalization, is often dominated by skeletal
rearrangements.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of these molecules are
extensive. Below are representative examples of experimental methodologies for key reactions.

Determination of Solubility

Objective: To determine the solubility of basketane and adamantane in a nonpolar organic
solvent (e.g., hexane) at a specific temperature.

Protocol:

» Prepare a saturated solution of the compound (basketane or adamantane) in hexane at a
constant temperature (e.g., 25 °C) by adding an excess of the solid to the solvent and stirring
for an extended period (e.g., 24 hours) to ensure equilibrium.

o Carefully filter the saturated solution to remove any undissolved solid.

» Take a known volume of the clear, saturated solution and evaporate the solvent completely
under reduced pressure.

» Weigh the remaining solid residue.

o Calculate the solubility in grams per 100 mL of solvent.
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Catalytic Hydrogenation of Basketane

Objective: To demonstrate the strain-releasing rearrangement of basketane to twistane.
Protocol:

o Dissolve a known amount of basketane in a suitable solvent (e.g., methanol) in a reaction
vessel.

e Add a catalytic amount of 10% palladium on carbon (Pd/C).

o Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (e.g.,
using a balloon).

 Stir the reaction mixture at room temperature for a specified time (e.g., 12-24 hours).

o Monitor the reaction progress using Gas Chromatography-Mass Spectrometry (GC-MS).
e Upon completion, filter the reaction mixture to remove the catalyst.

* Remove the solvent under reduced pressure to obtain the crude product.

e Analyze the product mixture by tH NMR and 13C NMR spectroscopy to confirm the formation
of twistane.
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Experimental Workflow: Hydrogenation of Basketane
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Caption: Workflow for the catalytic hydrogenation of Basketane.
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Conclusion

The comparative study of basketane and adamantane provides valuable insights into the
structure-property relationships of polycyclic hydrocarbons. Adamantane serves as a
benchmark for stability and rigidity, making its derivatives attractive for applications in drug
delivery and materials science where a robust scaffold is desired. Conversely, the high strain
energy of basketane makes it a reactive and versatile building block for the synthesis of other
complex and strained molecules. Understanding their distinct characteristics is crucial for
leveraging their unique properties in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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basketane-and-adamantane-structure-stability-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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